Cas no 1313738-63-4 (Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride)

• Product Name: Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride
• CAS No: 1313738-63-4
• MF: C₆H₉ClN₄O₂
• MW: 204.61425948143
• MDL: MFCD17015972
• CID: 2093974
• PubChem ID: 57415875
• Update Time: 2025-11-01

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride
• 6-hydrazinylpyridazin-3-carboxylic acid Methyl ester HCl
• AS-33591
• METHYL 3-HYDRAZINOPYRIDAZINE-6-CARBOXYLATE HYDROCHLORIDE
• Methyl 6-hydrazinylpyridazine-3-carboxylate--hydrogen chloride (1/1)
• Methyl 3-hydrazinopyridazine-6-carboxylate HCl
• 1234616-16-0
• 3-Pyridazinecarboxylic acid, 6-hydrazinyl-, methyl ester, hydrochloride (1:1)
• 1313738-63-4
• Methyl 3-hydrazinopyridaz...
• AKOS015949446
• CS-0048928
• DTXSID00725564
• METHYL6-HYDRAZINYLPYRIDAZINE-3-CARBOXYLATEHYDROCHLORIDE
• methyl 6-hydrazinylpyridazine-3-carboxylate;hydrochloride
• PB15260

• MDL： MFCD17015972
• Inchi： 1S/C6H8N4O2.ClH/c1-12-6(11)4-2-3-5(8-7)10-9-4;/h2-3H,7H2,1H3,(H,8,10);1H
• InChI Key： MLCYNQDLYZUSFW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CC=C(N=N1)NN)=O

Computed Properties

• Exact Mass: 204.0414032g/mol
• Monoisotopic Mass: 204.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

Comprehensive Analysis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (CAS No. 1313738-63-4): Properties, Applications, and Industry Insights

In the realm of fine chemicals and pharmaceutical intermediates, Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (CAS No. 1313738-63-4) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its pyridazine core and hydrazinyl functional group, serves as a critical building block in synthetic chemistry. Researchers and manufacturers alike are increasingly exploring its potential in drug discovery, agrochemical development, and material science, aligning with the growing demand for high-purity intermediates and custom synthesis solutions.

The CAS No. 1313738-63-4 identifier underscores the compound's standardized classification, ensuring traceability in global supply chains. Its molecular formula, C₆H₉N₄O₂·HCl, highlights the presence of both carboxylate and hydrochloride moieties, which contribute to its solubility and reactivity profile. Recent studies emphasize its role in heterocyclic chemistry, particularly in the construction of nitrogen-rich scaffolds for bioactive molecules. This aligns with trending searches such as "pyridazine derivatives in drug design" and "hydrazine-based synthetic routes," reflecting industry interest in innovative methodologies.

From a synthetic perspective, Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride offers distinct advantages. Its methyl ester group facilitates further derivatization through hydrolysis or transesterification, while the hydrazinyl segment enables condensation reactions with carbonyl compounds—a feature frequently queried in databases like SciFinder and Reaxys. Such properties make it invaluable for constructing fused heterocycles, a hot topic in medicinal chemistry forums. Notably, its hydrochloride salt form enhances stability, addressing common challenges in hydrazine handling and storage.

Market trends reveal escalating demand for CAS No. 1313738-63-4 in small-molecule API synthesis, driven by the pharmaceutical sector's focus on kinase inhibitors and antiviral agents. Analytical techniques such as HPLC purity testing and NMR structural confirmation are routinely applied to ensure batch consistency—keywords frequently paired with this compound in scientific literature. Furthermore, its compatibility with green chemistry principles (e.g., solvent optimization) resonates with sustainability-focused queries, positioning it as a candidate for eco-friendly synthesis protocols.

Quality control remains paramount when working with Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. Reputable suppliers provide detailed COA (Certificate of Analysis) documentation, including residual solvent data and heavy metal limits—a practice highly searched by procurement specialists. The compound's thermal stability (typically stored at 2–8°C) and compatibility with amide coupling reagents further broaden its utility in peptide-mimetic designs, a niche explored in recent patent filings.

In conclusion, CAS No. 1313738-63-4 exemplifies the intersection of structural ingenuity and practical applicability. As research delves deeper into nitrogen heterocycle pharmacophores, this compound is poised to play a pivotal role in next-generation therapeutics and specialty chemicals. Its alignment with SEO trends—from "scalable pyridazine synthesis" to "GMP-grade intermediates"—underscores its relevance in both academic and industrial settings, making it a noteworthy subject for continued investigation.